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Compound of Interest

Compound Name: Chlorothioformic acid
CAS No.: 16890-85-0
Cat. No.: B12812897
Get Quote
. J

Executive Safety Summary

Hazard Class: High-Risk / Life-Threatening Primary Risks: Fatal Inhalation (H330), Severe Skin
Corrosion (H314), Water Reactivity (Releases HCI, COS, H2S).[1]

Handling Chlorothioformic acid (CAS 16890-85-0) and its common esters (e.g., Ethyl
chlorothioformate, CAS 2941-64-2) requires a zero-tolerance approach to exposure.[1][2]
Unlike standard organic acids, these compounds combine the acute toxicity of acyl chlorides
with the metabolic poisoning potential of sulfur/carbonyl species.

The Scientist’'s Perspective (The "Why"): The danger lies in the dual-mechanism of injury.[1][2]
Upon contact with biological tissue (mucous membranes, lungs), these compounds undergo
rapid hydrolysis.[1]

o Immediate Corrosivity: Release of Hydrochloric Acid (HCI) causes instant chemical burns.[1]

[2]

o Metabolic Toxicity: Release of Carbonyl Sulfide (COS) or Hydrogen Sulfide (H2S) inhibits
cytochrome c oxidase, leading to cellular hypoxia similar to cyanide poisoning.[1][2]
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Standard fume hood airflow is not a substitute for personal barrier protection.[1]

Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves are insufficient for direct handling of chlorothioformates due
to rapid permeation (often <5 minutes).[1][2] The following system is the mandatory standard

for handling >5 mL or concentrated reagents.

PPE Selection Table

Protection Zone

Recommended Equipment

Technical Rationale

Hand (Inner)

Silver Shield® / 4H® (PE/EVAL

Laminate)

Impermeable Barrier: Laminate
films provide >8hr
breakthrough time against

small organic chlorides.[1][2]

Hand (Outer)

Thick Nitrile (minimum 5 mil)

Mechanical Protection:
Protects the fragile inner
laminate glove from tears and

provides grip.[1][2]

Respiratory

Fume Hood (Mandatory)

Primary Containment: Work

must never leave the hood.[1]

[2]

Respiratory (Spill)

SCBA (Self-Contained
Breathing Apparatus)

Life Safety: Cartridge
respirators are unsafe due to
poor warning properties (odor
threshold > toxicity limit).[1][2]

Chemical Splash Goggles +

Splash Defense: Goggles seal

eyes from vapors; shield

Eye/Face ]
Face Shield protects neck/face from
hydrolysis spray.[1][2][3]
Permeation Resistance:
Bod Tychem® Apron or Sleeve Standard cotton lab coats
ody

Covers

absorb and hold the chemical

against the skin.[1]
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Technical Justification: The "Double-Glove"
Protocol[1][2]

Many researchers default to double-nitrile gloving.[1][2] For Chlorothioformic acid, this is
dangerous.[2][3][4][5][6]

e The Failure Mode: Chlorinated thio-esters swell nitrile rubber, opening micropores.[1][2]
Permeation can occur in minutes without visible degradation.[1][2]

e The Solution: The Laminate/Nitrile Hybrid technique.[1][2]
o Layer 1 (Skin): Laminate glove (chemically resistant but poor fit).[1][2]

o Layer 2 (Outer): Nitrile glove (compresses Layer 1 for dexterity).[1][2] Result: You combine
the chemical resistance of a hazmat suit with the dexterity required for titration.[2]

Operational Workflow: Handling & Quenching

This protocol treats the reagent as a "live" threat until fully quenched.[2]

Phase 1: Preparation

o Hydration Check: Ensure all glassware is flame-dried.[1][2] Moisture triggers violent
decomposition.[1][2]

o Trap Setup: Connect the reaction vessel vent to a scrubber containing 10% NaOH or
saturated Sodium Bicarbonate to neutralize evolved HCI and COS gases.[1][2]

o Cold Trap: Cool the reagent bottle to 0°C before opening to reduce vapor pressure (Flash
points are often low, ~30-40°C).[1][2]

Phase 2: Transfer[1][2][7]

e Cannula Transfer: Preferred for volumes >10 mL to avoid open-air exposure.[1][2]

o Syringe: Use gas-tight glass syringes with Luer-lock tips.[1][2] Never use plastic syringes
(swelling risk).[1][2]
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Phase 3: Quenching (The Critical Step)

NEVER add water directly to Chlorothioformic acid. The exotherm will cause flash-boiling
and aerosolization of the acid.[1][2]

Dilute: Dilute the reaction mixture with a non-reactive solvent (e.g., Dichloromethane or
Toluene).

e Cool: Chill the mixture to -10°C or 0°C.

o Neutralize: Add a basic solution (e.g., aqueous NaOH or NaHCOs) dropwise with vigorous
stirring.[1][2]

o Chemistry:
(simplified hydrolysis path).[1][2]

e Monitor: Watch for gas evolution (CO2/COS). Do not cap the waste container until gas
evolution ceases completely (min.[1][2] 30 mins).

Visualization: Safety Decision Logic

The following diagram illustrates the decision-making process for PPE selection and spill
response.
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Handling Chlorothioformic Acid

Check Volume & Concentration

< 5mL (Analytical) > 5mL (Synthesis)

PPE: Double Nitrile + Goggles PPE: Laminate (Silver Shield)
(Acceptable ONLY if <1 min exposure) + Outer Nitrile + Face Shield

Is Fume Hood Operational?

STOP WORK

Do not proceed Proceed with Cannula/Syringe

Emergency: Spill Occurs

Inside Hood Outside Hood

Absorb with Vermiculite Close Sash

(Wear Laminate Gloves) Evacuate Lab

Click to download full resolution via product page
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Caption: Decision logic for PPE selection and emergency response based on volume and
containment status.

Emergency Response Protocols
Scenario A: Skin Contact

» Immediate Action: Move to safety shower immediately. Do not waste time wiping.[1][2]
e Decontamination: Flush for minimum 15 minutes.

o Clothing Removal: Remove contaminated clothing while under the shower.[1][2] Cut clothing
off if necessary to avoid pulling it over the face.[2]

e Medical: Seek immediate medical attention. Treat as a Hydrofluoric Acid-style burn (due to
rapid penetration), though Calcium Gluconate is not the antidote; standard acid burn
treatment applies, but systemic toxicity monitoring is required.

Scenario B: Inhalation

o Evacuation: Remove victim to fresh air only if safe for rescuer (SCBA required for rescue).

e Observation: Symptoms of pulmonary edema (fluid in lungs) may be delayed up to 24-48
hours.[1][2] Medical observation is mandatory even if the victim feels "fine" initially.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Safety Guide: Chlorothioformic Acid &
Chlorothioformates[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12812897/docs#operational-safety-guide-

chlorothioformic-acid-chlorothioformates-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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